CID 16219306

• InChI: InChI=1S/C8H18N3.C8H17N3.2ClH/c1-4-9-8-10-6-5-7-11(8,2)3;1-4-9-8-10-6-5-7-11(2)3;;/h4-7H2,1-3H3,(H,9,10);4-7H2,1-3H3;2*1H/q+1;;;/p-1
• InChI Key: JAQGVLBQCZOPQV-UHFFFAOYSA-M
• Canonical SMILES: CCNC1=NCCC[N+]1(C)C.CCN=C=NCCCN(C)C.Cl.[Cl-]
• Molecular Formula: C16H36Cl2N6
• Molecular Weight: 383.4 g/mol

Description

CID 16219306 is a chemical compound with a unique structure and significant potential in various fields of research and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of CID 16219306 involves a series of chemical reactions starting from readily available starting materials. The specific synthetic route and reaction conditions can vary depending on the desired purity and yield of the final product. Common methods include condensation reactions, activation of hydroxyl groups, and the use of specific catalysts to facilitate the reactions .

Industrial Production Methods

Industrial production of this compound typically involves large-scale chemical synthesis using optimized reaction conditions to maximize yield and minimize costs. This may include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures to ensure the consistency and safety of the final product .

Chemical Reactions Analysis

Types of Reactions

CID 16219306 undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents such as halogens or nucleophiles.

Common Reagents and Conditions

The common reagents and conditions used in these reactions include:

Oxidizing agents: Potassium permanganate, hydrogen peroxide.

Reducing agents: Sodium borohydride, lithium aluminum hydride.

Catalysts: Various metal catalysts to facilitate the reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may produce ketones or carboxylic acids, while reduction reactions may yield alcohols or amines .

Scientific Research Applications

CID 16219306 has a wide range of scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and as a catalyst in various chemical reactions.

Biology: Studied for its potential effects on cell function and signal transduction pathways.

Medicine: Investigated for its potential therapeutic effects and as a component in drug formulations.

Industry: Utilized in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of CID 16219306 involves its interaction with specific molecular targets and pathways. This compound may bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved can vary depending on the specific application and context .